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Compound of Interest

Compound Name:
N-(cyclohexylmethyl)-1-

phenylethanamine

CAS No.: 356540-15-3

Cat. No.: B185539

Get Quote

Executive Summary & Risk Profile
N-(cyclohexylmethyl)-1-phenylethanamine (CAS: 356540-15-3 for free base; 1048640-59-0

for HCl salt) is a secondary amine structurally related to phenethylamines. In a waste

management context, it poses two primary risks: Corrosivity (due to high alkalinity) and Acute

Toxicity.

Effective disposal requires strict segregation from acidic waste streams to prevent violent

exothermic neutralization and the potential formation of toxic byproducts. This guide outlines

the "Cradle-to-Grave" management of this substance in a research environment.

Chemical Safety Profile (CSP)
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Parameter Data / Classification Operational Implication

Chemical Class
Secondary Amine / Organic

Base

DO NOT MIX with acids or

oxidizers.

Physical State
Viscous Oil (Free Base) or

Solid (HCl Salt)

Liquids require secondary

containment; solids require

double-bagging.

GHS Hazards

H314: Causes severe skin

burns.H301: Toxic if

swallowed.H402: Harmful to

aquatic life.

Full PPE (Nitrile gloves,

goggles, lab coat) is

mandatory.

RCRA Status
Non-Listed; Characteristic

Waste

Likely D002 (Corrosive) if pH >

12.5.

Flash Point > 60°C (Combustible, H227)
Generally not D001 unless in

flammable solvent.

Pre-Disposal Stabilization & Segregation
The Golden Rule: Never dispose of amines in the "General Organic" waste container if that

container receives acidic washes.

Segregation Logic
Secondary amines are reactive nucleophiles.

Acid Incompatibility: Mixing with strong acids (HCl, H₂SO₄) generates heat and pressure,

potentially rupturing waste containers.

Nitrosamine Hazard: Mixing with nitrosating agents (nitrites, nitrates) can form N-

nitrosamines, which are potent carcinogens.

Workflow Visualization: Waste Stream Decision Matrix
The following diagram illustrates the logical flow for categorizing this specific chemical.
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Waste Generation:
N-(cyclohexylmethyl)-1-phenylethanamine

Is it Solid or Liquid?

Solid (HCl Salt)

Liquid (Free Base or Solution)

Stream C:
Solid Hazardous Waste

Double Bag & Tag Is it dissolved in
Halogenated Solvent?

Stream A:
Halogenated Organic Waste

Yes (e.g., DCM, Chloroform)

Stream B:
Non-Halogenated Organic Bases

No (e.g., Ethanol, Pure)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating amine waste based on physical state and solvent

carrier.

Step-by-Step Disposal Procedure
Phase 1: Accumulation (Satellite Area)
Location: Fume Hood or Vented Cabinet.

Select Container:

Liquids: Use High-Density Polyethylene (HDPE) or amber glass. Avoid metal containers

due to potential corrosion.
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Solids: Use a wide-mouth HDPE jar or double-lined polyethylene bags.

Labeling:

Attach a hazardous waste tag before adding the first drop.

Required Text: "Hazardous Waste - Organic Base."

Constituents: List "N-(cyclohexylmethyl)-1-phenylethanamine" explicitly. Do not use

abbreviations like "N-C-P."

Hazard Checkbox: Mark "Toxic" and "Corrosive."

Phase 2: Bulking & Transfer
Objective: Prepare for EHS pickup.

pH Check (Liquids): If the waste is an aqueous mixture, verify pH. If pH > 12.5, it is a RCRA

D002 waste.[1][2]

Headspace: Leave at least 10% headspace in liquid containers to allow for thermal

expansion.

Closure: Screw caps on tightly. Do not use Parafilm as a primary seal.

Secondary Containment: Place the waste container in a polyethylene tray capable of holding

110% of the volume.

Phase 3: Final Disposal (EHS/Contractor)
Note: This step is performed by licensed waste contractors, but you must declare the profile

correctly.

Method: The industry standard for organic amines is Fuel Blending/Incineration.

Why: High-temperature incineration ensures complete destruction of the phenethylamine

backbone, preventing environmental release of bioactive compounds.
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Emergency Spill Response
Scenario: 100 mL spill of pure N-(cyclohexylmethyl)-1-phenylethanamine in a fume hood.

Step Action Rationale

1. Evacuate & Alert
Alert nearby personnel. If

outside hood, evacuate lab.

Inhalation of amine vapors can

cause respiratory irritation.

2. PPE Up

Wear nitrile gloves (double

gloved), lab coat, and safety

goggles.

Prevent skin absorption and

eye damage.[3]

3. Contain

Use a "chemically inert"

absorbent pillows or

vermiculite.

Do not use paper towels

(combustible/reactive).

4. Neutralize (Optional)
Apply a weak acid neutralizer

(e.g., citric acid based spill kit).

Reduces vapor pressure and

corrosivity.

5. Collect
Scoop absorbed material into

a hazardous waste bag/pail.

Creates a solid waste stream

for incineration.

6. Decontaminate
Wash surface with soap and

water; test pH of rinse.

Ensures no corrosive residue

remains.[3]

Regulatory Compliance (RCRA & EPA)
In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is

mandatory.

Waste Coding:

Since N-(cyclohexylmethyl)-1-phenylethanamine is not on the P-list or U-list (40 CFR §

261.33), it is classified based on Characteristics.

D002 (Corrosive): Applicable if aqueous pH is ≥ 12.5.[1][2]

D001 (Ignitable): Applicable if the waste formulation has a flash point < 60°C (140°F).[2]
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Satellite Accumulation:

Containers must remain closed except when adding waste (40 CFR § 262.15).

Containers must be marked with the words "Hazardous Waste" and an indication of the

hazard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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